Cas no 1461709-31-8 (5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride)

• Product Name: 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride
• CAS No: 1461709-31-8
• MF: C₁₁H₁₆ClNO₄
• MW: 261.702042579651
• CID: 5046832
• PubChem ID: 75480851
• Update Time: 2025-07-21

5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride
• Z2690050360
• 5-[(oxolan-2-ylmethylamino)methyl]furan-2-carboxylic acid;hydrochloride
• 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride

• Inchi： 1S/C11H15NO4.ClH/c13-11(14)10-4-3-9(16-10)7-12-6-8-2-1-5-15-8;/h3-4,8,12H,1-2,5-7H2,(H,13,14);1H
• InChI Key： XOCSDJURQMIAOT-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CNCC1=CC=C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Topological Polar Surface Area: 71.7

Additional information on 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride

Comprehensive Overview of 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride (CAS No. 1461709-31-8)

In the rapidly evolving field of pharmaceutical and chemical research, 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride (CAS No. 1461709-31-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its furan-2-carboxylic acid backbone and oxolan-2-ylmethyl substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug formulation and delivery systems.

The molecular structure of 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride combines a furan ring with a tetrahydrofuran (THF) derivative, which is a common motif in medicinal chemistry. This hybrid structure is often associated with improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability. Researchers are particularly intrigued by its potential role in targeting specific enzymes or receptors, which aligns with current trends in precision medicine and personalized therapeutics.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride in drug discovery?" Preliminary studies suggest that its unique chemical scaffold could be leveraged in the development of small-molecule inhibitors or modulators of protein-protein interactions. These applications are highly relevant to contemporary research on cancer therapeutics, neurodegenerative diseases, and anti-inflammatory agents.

Another hot topic in the scientific community is the synthetic accessibility of such compounds. The synthesis of 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride typically involves multi-step organic reactions, including reductive amination and carboxylic acid activation. These methods are well-documented in peer-reviewed literature, making this compound a viable candidate for further optimization and scale-up. Researchers often search for "efficient synthetic routes for furan-2-carboxylic acid derivatives", highlighting the demand for streamlined methodologies.

From a green chemistry perspective, there is growing interest in developing sustainable synthesis protocols for compounds like 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Keywords such as "eco-friendly synthesis of heterocyclic compounds" and "catalytic methods for furan derivatives" are increasingly popular in academic and industrial searches.

In summary, 5-({[(Oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid hydrochloride (CAS No. 1461709-31-8) represents a promising area of research with broad implications for drug discovery and development. Its structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the next generation of bioactive agents.